Cas no 173851-00-8 (2-Pentanone, 3-hydroxy-4-methyl-, (R)- (9CI))

• Product Name: 2-Pentanone, 3-hydroxy-4-methyl-, (R)- (9CI)
• CAS No: 173851-00-8
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 905962
• PubChem ID: 45085095
• Update Time: 2025-04-19

2-Pentanone, 3-hydroxy-4-methyl-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 3-hydroxy-4-methyl-, (R)- (9CI)
• 2-Pentanone,3-hydroxy-4-methyl-,(R)-(9ci)
• SCHEMBL8928019
• 173851-00-8

• Inchi： 1S/C6H12O2/c1-4(2)6(8)5(3)7/h4,6,8H,1-3H3/t6-/m1/s1
• InChI Key： IGPIDYBTABPKQT-ZCFIWIBFSA-N
• SMILES： O[C@@H](C(C)=O)C(C)C

Computed Properties

• Exact Mass: 116.08376
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 86.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acyloins
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Acyloins